Cas no 94596-97-1 (Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy-)

• Product Name: Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy-
• CAS No: 94596-97-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD16987611
• CID: 4345927
• Update Time: 2025-07-17

Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy-
• 2-methoxy-6-pivalamidobenzoic acid
• 2'-carboxy-3'-methoxy-2,2-dimethylpropionanilide
• 2-[(2,2-Dimethyl-1-oxopropyl)amino]-6-methoxybenzoic acid (ACI)
• 2-(2,2-Dimethylpropanamido)-6-methoxybenzoic acid
• 2′-Carboxy-3′-methoxy-2,2-dimethylpropionanilide

• MDL： MFCD16987611
• Inchi： 1S/C13H17NO4/c1-13(2,3)12(17)14-8-6-5-7-9(18-4)10(8)11(15)16/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： IZAPLQNXKLDGAW-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC(C(C)(C)C)=O)=CC=CC=1OC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy-

Comprehensive Overview of Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- (CAS No. 94596-97-1)

Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- (CAS No. 94596-97-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, is a derivative of benzoic acid, incorporating a methoxy group and a dimethyl-substituted amino ketone moiety. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential biological activity.

The chemical structure of Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- includes a benzene ring substituted with a carboxylic acid group at position 1, a methoxy group at position 6, and an amino ketone side chain at position 2. This arrangement imparts distinct physicochemical properties, such as moderate solubility in organic solvents and a specific reactivity profile. Researchers have explored its applications in the development of novel pharmaceutical intermediates, where its functional groups can be further modified to enhance bioactivity or improve pharmacokinetics.

In recent years, the demand for specialty chemicals like Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- has surged, driven by advancements in drug discovery and sustainable agriculture. The compound's role as a building block in organic synthesis aligns with the growing trend toward green chemistry and atom-efficient reactions. For instance, its incorporation into crop protection agents has been studied due to its potential to enhance the efficacy of herbicides or fungicides while minimizing environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- in drug development?" The answer lies in its versatility as a scaffold for designing molecules with targeted biological effects. For example, its methoxy group can influence binding affinity to certain enzymes or receptors, while the amino ketone moiety may contribute to metabolic stability. These attributes make it a candidate for optimizing lead compounds in medicinal chemistry projects.

Another area of interest is the compound's potential role in material science. Researchers are investigating its use in the synthesis of functional polymers or coordination complexes, where its aromatic and polar groups could impart desirable mechanical or electronic properties. This aligns with the broader industry focus on smart materials and sustainable manufacturing processes.

From a regulatory standpoint, Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- is not classified as a hazardous substance under major global safety standards, which facilitates its use in research and industrial applications. However, proper handling and storage are recommended to maintain its stability and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure quality control.

In conclusion, Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-6-methoxy- (CAS No. 94596-97-1) represents a versatile and valuable chemical entity with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity continue to inspire innovation in drug discovery, agrochemical formulation, and advanced materials. As research progresses, this compound is likely to remain a focal point for scientists seeking to address contemporary challenges in health and sustainability.